Cas no 946344-12-3 (2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide)

• Product Name: 2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide
• CAS No: 946344-12-3
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 5802257
• PubChem ID: 16866545
• Update Time: 2025-08-04

2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide
• AKOS024651528
• 2-phenyl-N-((5-phenylisoxazol-3-yl)methyl)acetamide
• F2493-0085
• 946344-12-3
• 2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide

• Inchi： 1S/C18H16N2O2/c21-18(11-14-7-3-1-4-8-14)19-13-16-12-17(22-20-16)15-9-5-2-6-10-15/h1-10,12H,11,13H2,(H,19,21)
• InChI Key： XHXCIZXEHJJFBW-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CC=C2)ON=1)(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide

Introduction to 2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide (CAS No. 946344-12-3)

2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide, identified by its Chemical Abstracts Service (CAS) number 946344-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl group, an acetamide moiety, and an oxazole ring. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of extensive research and development.

The structural composition of 2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide is highly intricate, featuring a benzene ring attached to an acetamide group through a nitrogen atom. The nitrogen atom is further linked to a substituted oxazole ring, which itself is connected to a methyl group. This arrangement creates a molecule with multiple potential sites for interaction with biological targets, such as enzymes and receptors. The dual presence of phenyl groups enhances the lipophilicity of the compound, which can be advantageous for membrane permeability and bioavailability.

In recent years, there has been growing interest in oxazole derivatives due to their diverse pharmacological properties. Oxazole rings are known for their ability to act as scaffolds in drug design, offering both structural stability and functional versatility. The 5-phenyl-substituted oxazole ring in 2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide contributes to its unique reactivity and binding characteristics. This substitution pattern has been explored in various therapeutic contexts, including anti-inflammatory, antimicrobial, and anticancer applications.

The acetamide moiety in the molecule plays a crucial role in modulating biological activity. Acetamides are frequently incorporated into drug molecules due to their ability to enhance solubility and metabolic stability. In 2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide, the acetamide group is positioned strategically to interact with biological targets while maintaining overall molecular flexibility. This feature makes the compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to evaluate the binding affinity of 2-phenyl-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide to various protein targets. These studies have highlighted its potential as an inhibitor of certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. The phenyl groups in the molecule are particularly important for recognizing specific binding pockets on these targets.

The synthesis of 2-phényl-N-(5-phényl-l,2-oxyazol-l3-ylméthylaçétamidine (CAS No. 94634412–3) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxazole ring necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Researchers have developed novel synthetic pathways that optimize the production process while minimizing side reactions. These advancements have made it feasible to produce larger quantities of the compound for both research and potential therapeutic applications.

In vitro studies have begun to elucidate the biological activity of 2-phényl-N-(5-phényl-l,2-oxyazol-l3-ylméthylaçétamidine (CAS No 94634412–3). Initial experiments have demonstrated inhibitory effects on certain enzymes associated with inflammatory pathways. The oxazole ring appears to be critical for these interactions, suggesting that it may serve as a key pharmacophore. Further investigations are underway to fully characterize its mechanism of action and identify any potential off-target effects.

The pharmaceutical industry is increasingly interested in developing small-molecule inhibitors that target specific disease pathways without causing significant side effects. Phényl-N-(5-phényl-l , 2-oxyazol-l 3 -y lméthylaçétamidine (CAS No 94634412–3) represents an example of how structural modifications can lead to novel therapeutic agents. By combining known pharmacophores such as the phenyl group and the oxazole ring with functional groups like the acetamide moiety , researchers hope to create molecules with enhanced efficacy and selectivity .

Future directions in the study of Phényl-N-(5-phényl-l , 2-oxyazol-l 3 -y lméthylaçétamidine (CAS No 94634412–3) include exploring its potential as an intermediate in larger drug candidates . Additionally , researchers are investigating ways to improve its bioavailability through structural optimization . Techniques such as molecular dynamics simulations can help predict how changes in the molecular structure will affect its behavior within biological systems .

The development of new drugs is often hampered by challenges such as poor solubility or rapid metabolism . However , compounds like Phényl-N-(5-phényl-l , 2-oxyazol-l 3 -y lméthylaçétamidine (CAS No 94634412–3) offer opportunities to overcome these obstacles . By leveraging computational tools alongside traditional experimental approaches , scientists can accelerate the discovery process . This interdisciplinary approach holds promise for bringing innovative treatments closer to reality .